2-[(4-hydroxy-2-pyrimidinyl)thio]-N-(5-methyl-3-isoxazolyl)acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[(6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C10H10N4O3S/c1-6-4-7(14-17-6)12-9(16)5-18-10-11-3-2-8(15)13-10/h2-4H,5H2,1H3,(H,11,13,15)(H,12,14,16)
• InChI Key: JBWSQKYZSWRSDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NC=CC(=O)N2
• Molecular Formula: C10H10N4O3S
• Molecular Weight: 266.28 g/mol

Description

The study and development of novel chemical compounds with specific functionalities and structures is a crucial area of research in medicinal chemistry. Compounds similar to "2-[(4-hydroxy-2-pyrimidinyl)thio]-N-(5-methyl-3-isoxazolyl)acetamide" often undergo extensive research to understand their synthesis, molecular structure, chemical reactions, and properties. These studies contribute to the discovery of new drugs and materials.

Synthesis Analysis

The synthesis of complex molecules typically involves multi-step chemical reactions, starting from simpler compounds. For example, Shibuya et al. (2018) discuss the development of a clinical candidate with enhanced aqueous solubility and improved oral absorption through molecular design modifications, including the insertion of specific units into the compound structure (Shibuya et al., 2018).

Molecular Structure Analysis

The molecular structure of a compound is crucial for its chemical properties and biological activity. Studies on crystal structures, such as those by Subasri et al. (2016), provide insights into the conformation and intramolecular interactions of compounds, affecting their stability and reactivity (Subasri et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often explore their potential for forming new derivatives with desired properties. For instance, Rahmouni et al. (2014) describe the synthesis of novel isoxazolines and isoxazoles from pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition, highlighting the versatility of pyrimidine derivatives in chemical synthesis (Rahmouni et al., 2014).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal form, are directly influenced by the molecular structure. These properties are essential for the compound's application in drug formulation and material science.

Chemical Properties Analysis

Chemical properties, including reactivity with other molecules, stability under various conditions, and acidity or basicity, define the compound's potential uses in pharmaceuticals and materials. Studies on similar compounds, such as those by Rajanarendar et al. (2012), examine antimicrobial, anti-inflammatory, and analgesic activities, demonstrating the broad application spectrum of pyrimidine and isoxazole derivatives (Rajanarendar et al., 2012).